(Z)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-N-(3-ethyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C22H23N3O2S2/c1-2-24-18-11-5-6-12-19(18)29-22(24)23-20(26)14-28-15-21(27)25-13-7-9-16-8-3-4-10-17(16)25/h3-6,8,10-12H,2,7,9,13-15H2,1H3
• InChI Key: DYHPVJMKVKZUQA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=NC(=O)CSCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C22H23N3O2S2
• Molecular Weight: 425.6 g/mol

Description

(Z)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C22H23N3O2S2 and its molecular weight is 425.57. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Techniques

The synthesis of complex organic compounds often involves multi-step reactions to introduce various functional groups. For example, Kobayashi et al. (2007) described the synthesis of (Z)-2-(2H-Isoquinolin-1-ylidene)acetamides through iodine-mediated cyclization, illustrating the intricate chemical reactions required for constructing complex molecules like the one (Kobayashi et al., 2007).

Crystal Structures

The study of crystal structures provides valuable information on the molecular geometry and potential interactions of compounds. Galushchinskiy et al. (2017) investigated the crystal structures of similar acetamide derivatives, highlighting the importance of structural analysis in understanding the properties and applications of such compounds (Galushchinskiy et al., 2017).

Potential Applications

Biological Activity

Research into related compounds has shown a range of biological activities, which may provide insights into potential applications of the compound . For instance, Mikhailovskii et al. (2020) synthesized compounds demonstrating analgesic, antihypoxic, and antimicrobial effects, suggesting possible therapeutic applications for complex acetamides (Mikhailovskii et al., 2020).

Cytotoxic Activity

The investigation of novel compounds for their cytotoxic activity against cancer cell lines is a critical area of research. Nguyen et al. (2019) explored the cytotoxic activity of related compounds, indicating the potential of such molecules in the development of new anticancer therapies (Nguyen et al., 2019).

Antibacterial Agents

The search for new antibacterial agents is another important application area. Bhoi et al. (2015) synthesized novel derivatives showing potent antibacterial activity, underscoring the relevance of complex acetamides in addressing antibiotic resistance (Bhoi et al., 2015).